Cas no 5453-99-6 (4-Benzylmorpholin-2-one)

• Product Name: 4-Benzylmorpholin-2-one
• CAS No: 5453-99-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD15143093
• CID: 941845
• PubChem ID: 227362
• Update Time: 2025-11-05

4-Benzylmorpholin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Benzylmorpholin-2-one
• 4-benzyl-morpholin-2-one
• AC1L5FFS
• AC1Q6MQD
• AG-J-15459
• AR-1G1121
• CTK5A1535
• N-benzyl morpholin-2-one
• NSC18919
• SureCN2902591
• NSC-18919
• SCHEMBL2902591
• SY242661
• N-Benzylmorpholine-2-one
• 5453-99-6
• MFCD15143093
• DB-412258
• AS-39899
• DTXSID80280848
• QFURGBUPRUOUDM-UHFFFAOYSA-N
• AKOS022182299
• CS-W001898
• NSC 18919

• MDL： MFCD15143093
• Inchi： 1S/C11H13NO2/c13-11-9-12(6-7-14-11)8-10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： QFURGBUPRUOUDM-UHFFFAOYSA-N
• SMILES： O1C(CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (23 g/l) (25 º C),
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Benzylmorpholin-2-one

Market Research and Analysis of 4-Benzylmorpholin-2-one (CAS No. 5453-99-6) in Chemical-Biomedical Fields

4-Benzylmorpholin-2-one, identified by the CAS registry number 5453-99-6, is a significant compound in the chemical-biomedical industry. This molecule has garnered attention due to its potential applications in drug development, particularly in the synthesis of bioactive compounds and intermediates for pharmaceuticals.

The compound exhibits a unique structure that makes it versatile for various chemical reactions. Its morpholine ring, substituted with a benzyl group, provides stability and reactivity, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of kinase inhibitors and other therapeutic agents, underscoring its importance in modern drug discovery.

Market demand for 4-Benzylmorpholin-2-one is driven by its use in academic research and industrial applications. The global pharmaceutical industry's focus on innovative therapies has increased the need for high-quality intermediates like this compound. Additionally, the growing interest in green chemistry and sustainable synthetic methods has led to advancements in the production processes of 4-Benzylmorpholin-2-one, ensuring cost-effectiveness and environmental compatibility.

Key players in the supply chain include specialized chemical manufacturers and research institutions that cater to both small-scale academic needs and large-scale industrial requirements. The competitive landscape is characterized by a balance between established suppliers offering reliable products and emerging companies introducing novel synthesis techniques.

In terms of future trends, the integration of artificial intelligence and machine learning into chemical synthesis is expected to further enhance the efficiency of producing 4-Benzylmorpholin-2-one. Moreover, regulatory developments and increasing emphasis on personalized medicine may drive new applications for this compound in niche therapeutic areas.

In conclusion, 4-Benzylmorpholin-2-one (CAS No. 5453-99-6) remains a critical component in the chemical-biomedical sector, with ongoing research and market dynamics shaping its role in drug development and beyond.